Cas no 2168895-44-9 (methyl 5-cyanonorpinane-1-carboxylate)

• Product Name: methyl 5-cyanonorpinane-1-carboxylate
• CAS No: 2168895-44-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5279906
• Update Time: 2026-03-09

methyl 5-cyanonorpinane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-cyano-, methyl ester
• methyl 5-cyanonorpinane-1-carboxylate

• Inchi： 1S/C10H13NO2/c1-13-8(12)10-4-2-3-9(5-10,6-10)7-11/h2-6H2,1H3
• InChI Key： MJQLJPHKCROSLJ-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(C#N)(C1)CCC2

Additional information on methyl 5-cyanonorpinane-1-carboxylate

Research Brief on Methyl 5-Cyanonorpinane-1-Carboxylate (CAS: 2168895-44-9) and Its Applications in Chemical Biology and Medicine

Methyl 5-cyanonorpinane-1-carboxylate (CAS: 2168895-44-9) is a compound of growing interest in the fields of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting the central nervous system (CNS). This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the cyano and carboxylate functional groups, make it a valuable scaffold for the development of novel ligands for neurotransmitter receptors. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of sigma-1 receptor modulators, which have shown promise in treating neuropathic pain and neurodegenerative disorders. The study utilized a multi-step synthetic route to derivatize methyl 5-cyanonorpinane-1-carboxylate, yielding compounds with nanomolar affinity for the sigma-1 receptor.

In addition to its role in CNS drug discovery, methyl 5-cyanonorpinane-1-carboxylate has emerged as a key intermediate in the synthesis of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience reported the successful incorporation of this compound into a carbon-11 labeled tracer for imaging dopamine receptors in vivo. The researchers noted that the cyano group's metabolic stability and the carboxylate's ability to facilitate blood-brain barrier penetration were critical to the tracer's performance.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of methyl 5-cyanonorpinane-1-carboxylate. A 2023 Organic Process Research & Development publication detailed a scalable, enantioselective synthesis route that improved yield from 42% to 78% while maintaining high optical purity. This development is particularly significant as it addresses previous challenges in producing the compound at scale for preclinical and clinical studies.

The safety profile of methyl 5-cyanonorpinane-1-carboxylate has also been investigated in recent toxicological studies. Data presented at the 2024 International Congress of Toxicology indicated that the compound shows favorable in vitro and in vivo safety parameters, with no significant cytotoxicity observed at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, researchers are exploring the potential of methyl 5-cyanonorpinane-1-carboxylate derivatives in addressing unmet medical needs. Current preclinical studies are investigating its application in developing novel antidepressants and anti-addiction medications, capitalizing on its unique interactions with multiple neurotransmitter systems. The compound's versatility suggests it will remain an important tool in medicinal chemistry for years to come.